N1,N1-bis(2-methoxyethyl)-3-methylbutane-1,3-diamine

• Molecular Formula: C11H26N2O2
• Molecular Weight: 218.34 g/mol
• IUPAC Name: 1-N,1-N-bis(2-methoxyethyl)-3-methylbutane-1,3-diamine
• InChI: InChI=1S/C11H26N2O2/c1-11(2,12)5-6-13(7-9-14-3)8-10-15-4/h5-10,12H2,1-4H3
• InChI Key: FNVMFOWHZJODCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCN(CCOC)CCOC)N

Description

N1,N1-bis(2-methoxyethyl)-3-methylbutane-1,3-diamine is a useful research compound. Its molecular formula is C11H26N2O2 and its molecular weight is 218.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A glass microwave reaction vessel was charged with benzyl(4-(bis(2-methoxyethyl)amino)-2-methylbutan-2-yl)carbamate (500 mg, 1.42 mmol) in TFA/DCM (1:1, 4 mL). The reaction mixture was stirred and heated in a Initiator microwave reactor (Personal Chemistry, Biotage AB, Inc.) at 85° C. for 7 h. The solvent was removed and the residue was filtered through a plug of Si-carbonate (0.59 mmol/g) and washed with DCM (300 mL, 5% MeOH in DCM (200 mL) and the filtrate was concentrated to give N1,N1-bis(2-methoxyethyl)-3-methylbutane-1,3-diamine (310 mg, 1.42 mmol, 100% yield) as an orange oil. 1H NMR (400 MHz, CDCl3) δ ppm 3.47 (4H, t, J=6.1 Hz), 3.34 (6H, s), 2.71 (4H, t, J=6.1 Hz), 2.60-2.67 (2H, m), 1.50-1.59 (2H, m), 1.10 (6H, s).